Cas no 1807129-69-6 (5-(Difluoromethyl)-3-hydroxy-4-methoxypyridine-2-sulfonamide)

• Product Name: 5-(Difluoromethyl)-3-hydroxy-4-methoxypyridine-2-sulfonamide
• CAS No: 1807129-69-6
• MF: C₇H₈F₂N₂O₄S
• MW: 254.211227416992
• CID: 4887485
• Update Time: 2025-06-08

5-(Difluoromethyl)-3-hydroxy-4-methoxypyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-3-hydroxy-4-methoxypyridine-2-sulfonamide

• Inchi： 1S/C7H8F2N2O4S/c1-15-5-3(6(8)9)2-11-7(4(5)12)16(10,13)14/h2,6,12H,1H3,(H2,10,13,14)
• InChI Key： AEGPNCHXEAMNMV-UHFFFAOYSA-N
• SMILES： S(C1C(=C(C(C(F)F)=CN=1)OC)O)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 332
• XLogP3: 0.5
• Topological Polar Surface Area: 111

Additional information on 5-(Difluoromethyl)-3-hydroxy-4-methoxypyridine-2-sulfonamide

Comprehensive Overview of 5-(Difluoromethyl)-3-hydroxy-4-methoxypyridine-2-sulfonamide (CAS No. 1807129-69-6)

5-(Difluoromethyl)-3-hydroxy-4-methoxypyridine-2-sulfonamide is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and sulfonamide moieties, make it a subject of interest for scientists exploring novel bioactive molecules. The compound's CAS number, 1807129-69-6, serves as a critical identifier for researchers and regulatory bodies.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. This compound, with its hydroxy and methoxy functional groups, offers a versatile scaffold for drug discovery. Researchers are particularly intrigued by its potential applications in targeting enzymes involved in inflammatory pathways, a hot topic in precision medicine and personalized therapeutics.

The synthesis of 5-(Difluoromethyl)-3-hydroxy-4-methoxypyridine-2-sulfonamide involves multi-step organic reactions, often leveraging cross-coupling and selective fluorination techniques. Its sulfonamide group is a key pharmacophore, commonly found in FDA-approved drugs for conditions like diabetes and bacterial infections. This aligns with the growing trend of structure-activity relationship (SAR) studies in modern drug design.

From an environmental perspective, the compound's difluoromethyl group is being studied for its biodegradability profile, addressing concerns about sustainable chemistry. This resonates with the increasing focus on green synthesis methods in the pharmaceutical industry, a frequent search query among eco-conscious researchers.

Analytical characterization of CAS No. 1807129-69-6 typically employs advanced techniques like NMR spectroscopy and high-resolution mass spectrometry. These methods are crucial for quality control, especially when the compound is used as an intermediate in API (Active Pharmaceutical Ingredient) production. The rise of AI-driven molecular modeling has further accelerated research into its conformational properties.

In agrochemical applications, derivatives of this compound show promise as plant growth regulators, coinciding with the global push for crop yield optimization. Its pyridine core structure is known to interact with biological targets in plants, making it relevant to discussions about climate-resilient agriculture.

Regulatory aspects of 5-(Difluoromethyl)-3-hydroxy-4-methoxypyridine-2-sulfonamide are under continuous evaluation, particularly regarding REACH compliance in the European market. This aligns with frequent searches about chemical registration processes and global harmonization standards.

The compound's stability under various pH conditions makes it a candidate for formulation development, a trending topic in drug delivery systems. Its potential synergy with biocompatible polymers is another area of active investigation, reflecting the industry's shift toward nanotechnology-enabled therapeutics.

Patent landscapes reveal growing interest in CAS 1807129-69-6, particularly for kinase inhibition applications. This connects to the booming field of cancer immunotherapy, where kinase modulators play a pivotal role. Such applications frequently appear in searches related to targeted cancer therapies.

In analytical chemistry, the compound serves as a reference standard for HPLC method development, addressing the need for impurity profiling in quality control laboratories. This practical application responds to common queries about analytical method validation in pharmaceutical manufacturing.

The future research directions for 5-(Difluoromethyl)-3-hydroxy-4-methoxypyridine-2-sulfonamide may explore its chiral resolution potential, as enantiopure compounds gain importance in asymmetric synthesis. This aligns with the pharmaceutical industry's emphasis on stereoselective drug development to minimize side effects.